A Technical Guide to the Synthesis and Purification of Ferulic Acid-13C3 for Research Applications
A Technical Guide to the Synthesis and Purification of Ferulic Acid-13C3 for Research Applications
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth overview of the synthesis and purification of Ferulic acid-13C3, a stable isotope-labeled version of the naturally occurring phenolic compound, ferulic acid. The incorporation of three ¹³C atoms into the acrylic acid side chain makes it an invaluable tool for a range of research applications, including metabolic studies, pharmacokinetic analyses, and as an internal standard in mass spectrometry-based quantification.
Synthesis of Ferulic Acid-13C3
The most common and efficient method for synthesizing ferulic acid is the Knoevenagel condensation.[1][2][3] This reaction involves the condensation of an aldehyde with a compound containing an active methylene group, in this case, vanillin and malonic acid, respectively. To produce Ferulic acid-13C3 with the isotopic labels on the acrylic acid moiety, ¹³C-labeled malonic acid is required.
The linear formula for Ferulic acid-13C3, HOC₆H₃(OCH₃)¹³CH=¹³CH¹³CO₂H, confirms that the three carbons of the propenoic acid group are the sites of isotopic labeling.[4][5][6]
Reaction Scheme
The synthesis proceeds via a piperidine-catalyzed Knoevenagel condensation between vanillin and malonic acid-1,2,3-¹³C₃. The reaction is typically followed by decarboxylation to yield the desired trans-Ferulic acid-13C3.
Starting Materials:
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Vanillin (4-hydroxy-3-methoxybenzaldehyde)
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Malonic acid-1,2,3-¹³C₃
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Piperidine (catalyst)
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Pyridine (solvent)
Experimental Protocol: Knoevenagel Condensation
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve vanillin (1 equivalent) and malonic acid-1,2,3-¹³C₃ (1.5 equivalents) in pyridine.
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Catalyst Addition: Add piperidine (0.1 equivalents) to the reaction mixture.
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Reaction Conditions: Heat the mixture to reflux (approximately 115°C) and maintain for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid (HCl) to precipitate the product.
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Isolation: Collect the crude Ferulic acid-13C3 precipitate by vacuum filtration and wash with cold water until the filtrate is neutral.
Purification of Ferulic Acid-13C3
Purification of the synthesized Ferulic acid-13C3 is crucial to remove unreacted starting materials, by-products, and any residual solvent or catalyst. A combination of recrystallization and column chromatography is typically employed to achieve high purity.
Experimental Protocol: Purification
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Recrystallization: Dissolve the crude product in a minimal amount of hot ethanol. If the solution is colored, a small amount of activated charcoal can be added and the solution heated briefly and then filtered hot to remove the charcoal. Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethanol.
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Column Chromatography (Optional): For higher purity, the recrystallized product can be further purified by silica gel column chromatography.
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Stationary Phase: Silica gel (60-120 mesh).
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Mobile Phase: A solvent system of ethyl acetate and hexane, with a small percentage of acetic acid to ensure the carboxylic acid remains protonated (e.g., Ethyl Acetate:Hexane:Acetic Acid, 50:50:1).
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Procedure: Dissolve the recrystallized product in a minimum amount of the mobile phase and load it onto the column. Elute the column with the mobile phase, collecting fractions. Monitor the fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Ferulic acid-13C3.
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Quantitative Data
The following tables summarize key quantitative data for commercially available Ferulic acid-13C3, which can be used as a benchmark for synthesized material.
| Parameter | Value | Reference |
| Chemical Purity | 98% (CP) | [4][5] |
| Isotopic Purity | 99 atom % ¹³C | [4][5] |
| Molecular Weight | 197.16 g/mol | [4][5] |
| Melting Point | 168-172 °C | [5] |
| Mass Shift | M+3 | [5] |
Experimental Workflow and Diagrams
The following diagram illustrates the overall workflow for the synthesis and purification of Ferulic acid-13C3.
Characterization
The identity and purity of the final product should be confirmed using standard analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the chemical structure and the successful incorporation of the ¹³C isotopes.
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Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight of Ferulic acid-13C3 (197.16 g/mol ) and the M+3 mass shift compared to the unlabeled compound.[5]
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High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the chemical purity of the final product.
References
- 1. researchgate.net [researchgate.net]
- 2. Ferulic Acid: An Overview of Its Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
- 3. media.knowde.com [media.knowde.com]
- 4. Sigma Aldrich Fine Chemicals Biosciences Ferulic acid-1,2,3-13C3 99 atom | Fisher Scientific [fishersci.com]
- 5. 3-甲氧基-4-羟基肉桂酸-1,2,3-13C3 99 atom % 13C, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]
- 6. Ferulic acid-1,2,3-13C3 13C 99atom , 98 CP 1261170-81-3 [sigmaaldrich.com]
